Tert-butyl 3-[2-[methyl(prop-2-enoyl)amino]acetyl]-1,3-diazinane-1-carboxylate

• IUPAC Name: tert-butyl 3-[2-[methyl(prop-2-enoyl)amino]acetyl]-1,3-diazinane-1-carboxylate
• InChI: InChI=1S/C15H25N3O4/c1-6-12(19)16(5)10-13(20)17-8-7-9-18(11-17)14(21)22-15(2,3)4/h6H,1,7-11H2,2-5H3
• InChI Key: MRGYAHMBNXGMAS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCCN(C1)C(=O)CN(C)C(=O)C=C
• Molecular Formula: C15H25N3O4
• Molecular Weight: 311.38 g/mol

Description

Tert-butyl compounds are often used in organic chemistry due to their stability and the ease with which the tert-butyl group can be removed. The presence of the diazinane ring and the carboxylate group suggest that this compound might be involved in biological or pharmaceutical applications.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of a suitable diazinane precursor with a tert-butyl ester of the appropriate carboxylic acid. The exact details would depend on the specific reactants and conditions.

Molecular Structure Analysis

The molecular structure of a compound can be determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. These techniques can provide information about the arrangement of atoms in the molecule and the types of bonds present.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The carboxylate group is a common reactive site in organic molecules, and the diazinane ring might also participate in reactions depending on its substitution pattern.

Physical And Chemical Properties Analysis

Physical and chemical properties such as melting point, boiling point, solubility, and stability can be determined experimentally. These properties are influenced by the molecular structure and the functional groups present.

Safety And Hazards

Like all chemicals, proper safety precautions should be taken when handling this compound. This includes wearing appropriate personal protective equipment and following safe laboratory practices.

Future Directions

The future research directions would depend on the current applications of the compound. This could involve studying its biological activity, developing more efficient synthesis methods, or exploring new potential uses.